molecular formula C9H10ClF2N B8521331 2,2-difluoro-N-(4-chlorobenzyl)ethanamine

2,2-difluoro-N-(4-chlorobenzyl)ethanamine

Cat. No.: B8521331
M. Wt: 205.63 g/mol
InChI Key: YCWZHSPURDWJGI-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2,2-difluoro-N-(4-chlorobenzyl)ethanamine is a useful research compound. Its molecular formula is C9H10ClF2N and its molecular weight is 205.63 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C9H10ClF2N

Molecular Weight

205.63 g/mol

IUPAC Name

N-[(4-chlorophenyl)methyl]-2,2-difluoroethanamine

InChI

InChI=1S/C9H10ClF2N/c10-8-3-1-7(2-4-8)5-13-6-9(11)12/h1-4,9,13H,5-6H2

InChI Key

YCWZHSPURDWJGI-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CC=C1CNCC(F)F)Cl

Origin of Product

United States

Synthesis routes and methods I

Procedure details

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Synthesis routes and methods II

Procedure details

An amount of 22.4 g (207 mmol) of 2,2-difluoro-1-chloroethane and 10 g (69 mmol) of 4-chlorobenzylamine are heated in an autoclave at an internal temperature of 120° C. for 16 hours. Subsequently, 50 g of water are added and the aqueous phase is separated. The aqueous phase is again extracted with 2,2-difluoro-1-chloroethane and the combined organic phases are distilled as described in Example 1.1. Here also, the 4-chlorobenzylamine hydrochloride which is present in the aqueous phase can be converted back into free 4-chlorobenzylamine by addition of sodium hydroxide solution. After distillation, 4.25 g of 2,2-difluoro-N-(4-chlorobenzyl)ethanamine are obtained, which corresponds to a yield of 61%, based on reacted 4-chlorobenzylamine
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